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An In-depth Technical Guide to Petasitenine: Chemical Structure and Properties

Introduction
Petasitenine, also known as Fukinotoxin, is a naturally occurring pyrrolizidine alkaloid found in

plants of the Petasites and Farfugium genera, such as Petasites japonicus (giant butterbur)

and Farfugium japonicum.[1][2][3][4] As a member of the otonecine-type pyrrolizidine alkaloids,

petasitenine is of significant interest to researchers and toxicologists due to its demonstrated

hepatotoxicity and carcinogenicity.[2][5][6] It is a carcinogenic metabolite of neopetasitenine,

another alkaloid present in these plants.[2][7] This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, toxicological profile, and

relevant experimental methodologies for petasitenine.

Chemical Identity and Structure
Petasitenine is classified as an azaspirodecane derivative and is structurally characterized by

a complex macrocyclic diester of a necine base (otonecine).[8] Its identity is well-established

through various spectroscopic and analytical techniques.

Chemical Identifiers
The following table summarizes the key chemical identifiers for petasitenine.
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Identifier Value Reference

IUPAC Name

(1R,3'R,4R,6R,7R,11Z)-7-

hydroxy-3',6,7,14-

tetramethylspiro[2,9-dioxa-14-

azabicyclo[9.5.1]heptadec-11-

ene-4,2'-oxirane]-3,8,17-trione

[9]

Synonyms
Fukinotoxin, NSC-279000,

NSC-288753
[2][9]

CAS Number 60102-37-6 [9][10]

Molecular Formula C₁₉H₂₇NO₇ [2][9]

Canonical SMILES

C[C@@H]1C[C@@]2(--

INVALID-LINK--

C)C(=O)O[C@@H]3CCN(C/C

=C(\C3=O)/COC(=O)

[C@]1(C)O)C

[9][11]

InChI Key
CZQLULNMKQAIQL-

PFDMWMSASA-N
[9][11]

Physicochemical and Spectroscopic Properties
The physical and chemical characteristics of petasitenine are crucial for its isolation,

characterization, and understanding its behavior in biological systems.

Physicochemical Data
Quantitative physicochemical data for petasitenine are presented below.
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Property Value Reference

Molecular Weight 381.42 g/mol [2]

Monoisotopic Mass 381.17875220 Da [9][11]

Melting Point 129 - 130 °C [9]

Physical Description Solid [9]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[10]

XLogP3 0.6 [9]

Spectroscopic Data
Characterization and quantification of petasitenine rely on standard spectroscopic methods.

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for the

structural elucidation of petasitenine, confirming the connectivity and stereochemistry of the

molecule. While specific spectral data is not detailed in the provided results, its use in

characterization is standard for natural products.[10][12]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and

fragmentation pattern of petasitenine.[10] High-resolution mass spectrometry provides the

exact mass, confirming the molecular formula.[11] Quantitative analyses are typically

performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13]

Predicted collision cross-section (CCS) values for various adducts have been calculated to

aid in identification.[11]

Biological Activity and Toxicology
Petasitenine is a well-documented hepatotoxin and carcinogen.[1][5] Its toxicity is linked to its

metabolic activation within the liver.

Neopetasitenine, a related alkaloid, is rapidly absorbed and metabolized into the more toxic

petasitenine.[7][14] The toxicity of petasitenine manifests as liver damage, including necrosis
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and hemorrhage.[1][5] A key indicator of its cytotoxic effect is the leakage of lactate

dehydrogenase (LDH) from damaged liver cells.[2][14] Studies have also shown that

petasitenine can inhibit mitochondrial respiration and interfere with the cell cycle, suggesting

multiple mechanisms of toxicity.[6][10] Chronic exposure in animal models has been shown to

induce tumors in the liver, specifically hemangioendothelial sarcomas and liver cell adenomas.

[1][5]
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Caption: Metabolic activation of neopetasitenine to petasitenine and its subsequent

hepatotoxic effects.

Experimental Methodologies
This section details the protocols used in key studies to investigate the properties and toxicity

of petasitenine.

Isolation from Petasites japonicus
Petasitenine is isolated from the young flower stalks of Petasites japonicus.[1][5] While

specific details of the extraction and purification process are proprietary to the original

research, the general methodology involves:

Extraction: Maceration of the plant material with a suitable organic solvent (e.g., methanol or

ethanol).
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Partitioning: Acid-base partitioning to separate the alkaloid fraction from other plant

constituents.

Chromatography: Purification of the crude alkaloid extract using techniques such as column

chromatography (e.g., silica gel or alumina) followed by high-performance liquid

chromatography (HPLC) to yield pure petasitenine.[8]

In Vivo Carcinogenicity Study in Rats
A study on the carcinogenic activity of petasitenine was conducted using ACI rats.[1][5]

Animal Model: Male and female ACI rats, 1 month old.

Test Substance Preparation: Petasitenine was first dissolved in a small amount of ethyl

alcohol and then diluted with distilled water to the desired concentrations.

Administration: The petasitenine solution was provided as drinking water ad libitum.

Dosage Groups:

Group I (High Dose): 0.05% solution of petasitenine.

Group II (Low Dose): 0.01% solution of petasitenine.

Endpoint Evaluation: Animals were monitored for morbidity and mortality. Upon termination of

the experiment, a complete necropsy was performed, with a particular focus on the liver for

histological examination to identify necrosis, hemorrhage, bile duct proliferation, and tumor

formation.[1]

In Vitro Hepatotoxicity Assay
The hepatotoxicity of petasitenine can be assessed in vitro using human hepatocyte-like cells.

[13][14]

Cell Line: Human hepatocyte-like cell line HepaRG.

Treatment: Cells are cultured to confluence and then incubated with varying concentrations

of petasitenine.
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Incubation: The incubation period typically ranges from 24 to 48 hours to observe cytotoxic

effects.

Endpoint Measurement (LDH Assay): Cytotoxicity is quantified by measuring the amount of

lactate dehydrogenase (LDH) released into the cell culture medium from damaged cells. The

LDH level is a direct indicator of cell membrane integrity loss.

Data Analysis: The amount of LDH released is measured spectrophotometrically and

compared between treated and untreated (control) cells to determine the dose-dependent

toxicity of petasitenine.
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Caption: Experimental workflow for the in vitro assessment of petasitenine-induced

hepatotoxicity.

Pharmacokinetic Analysis by LC-MS/MS
The concentration of petasitenine in biological matrices like plasma is determined using a

validated LC-MS/MS method.[13]

Sample Preparation: Plasma samples are deproteinized, typically by adding an equal volume

of methanol, followed by centrifugation to remove precipitated proteins.

Liquid Chromatography (LC): The supernatant is injected into an HPLC system equipped

with a C18 reversed-phase column. A gradient elution with a mobile phase consisting of

methanol and an aqueous buffer (e.g., 10 mM ammonium acetate) is used to separate

petasitenine from other plasma components.

Tandem Mass Spectrometry (MS/MS): The column effluent is introduced into a tandem mass

spectrometer operating in positive electrospray ionization (ESI+) mode. Quantification is

achieved using multiple reaction monitoring (MRM) of specific precursor-to-product ion

transitions for petasitenine.

Conclusion
Petasitenine is a potent hepatotoxic and carcinogenic pyrrolizidine alkaloid with a well-defined

chemical structure. Its toxicological properties, particularly its role as a carcinogenic metabolite,

necessitate careful monitoring and regulation of its presence in foodstuffs and herbal medicines

derived from Petasites species. The experimental protocols outlined in this guide provide a

foundation for researchers in toxicology and drug development to further investigate the

mechanisms of petasitenine toxicity and to develop strategies for risk assessment and

mitigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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